Cas no 2137600-97-4 (2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl-)

• Product Name: 2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl-
• CAS No: 2137600-97-4
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5286178
• Update Time: 2025-06-03

2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl-

• Inchi： 1S/C13H15N3/c1-9-5-6-12(13(8-14)16-9)10-3-2-4-11(15)7-10/h2-7H,8,14-15H2,1H3
• InChI Key： DSLDECKNHLHRFK-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(C)=CC=C1C1=CC=CC(N)=C1

Additional information on 2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl-

2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl (CAS No. 2137600-97-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl (CAS No. 2137600-97-4) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer effects.

The molecular structure of 2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl is characterized by a pyridine ring attached to a methyl group at the 6-position and an aminomethyl group at the 2-position. Additionally, the compound features a substituted phenyl group with an amino group at the 3-position. This combination of functional groups imparts specific chemical and biological properties that make it a valuable candidate for various therapeutic applications.

In recent years, significant advancements have been made in understanding the pharmacological activities of pyridine derivatives. Research has shown that compounds with similar structures to 2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings have opened new avenues for the development of novel anti-inflammatory drugs that could potentially offer improved efficacy and reduced side effects compared to existing treatments.

Beyond its anti-inflammatory properties, 2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl has also been investigated for its potential as an analgesic agent. Studies have demonstrated that this compound can effectively reduce pain responses in animal models by modulating pain signaling pathways. The mechanism of action involves the interaction with specific receptors and enzymes involved in pain perception, making it a promising candidate for the development of new analgesic drugs.

The potential anti-cancer properties of 2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl have also been explored in preclinical studies. Research has shown that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The exact mechanisms underlying these effects are still being elucidated, but they likely involve interactions with key signaling pathways such as p53 and MAPK.

In addition to its therapeutic applications, 2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl is also used as an intermediate in the synthesis of other bioactive compounds. Its versatile chemical structure allows for easy modification through various synthetic routes, making it a valuable building block in medicinal chemistry research.

The synthesis of 2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl typically involves multi-step reactions starting from readily available starting materials. One common approach involves the condensation of a substituted aniline with a suitable pyridine derivative followed by reduction and functional group manipulation to achieve the desired product. Advances in synthetic methods have led to more efficient and scalable routes for producing this compound, facilitating its use in both research and industrial settings.

In conclusion, 2-Pyridinemethanamine, 3-(3-aminophenyl)-6-methyl (CAS No. 2137600-97-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and design of novel drugs for various diseases.